Cas no 23876-12-2 (2-Methyl-3-nitrobenzaldehyde)

• Product Name: 2-Methyl-3-nitrobenzaldehyde
• CAS No: 23876-12-2
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD07772901
• CID: 262487
• PubChem ID: 262241
• Update Time: 2025-05-22

2-Methyl-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-methyl-3-nitro-
• 2-METHYL-3-NITROBENZALDEHYDE
• 2-Methyl-3-nitro-benzaldehyd
• 3-formyl-2-methyl-1-nitrobenzene
• 3-nitro-2-methylbenzaldehyde
• Benzaldehyde,2-methyl-3-nitro
• NSC 95687
• DTXSID90294274
• NSC95687
• Z1198173756
• YAA87612
• AKOS006229334
• F76933
• ATLCWADLCUCTLL-UHFFFAOYSA-N
• NSC-95687
• A1-08510
• 2-methyl-3-nitro-benzaldehyde
• Benzaldehyde, 2-methyl-3-nitro-
• 23876-12-2
• CS-0380557
• EN300-344100
• NCIOpen2_001859
• SCHEMBL309894
• 2-Methyl-3-nitrobenzaldehyde

• MDL： MFCD07772901
• Inchi： 1S/C8H7NO3/c1-6-7(5-10)3-2-4-8(6)9(11)12/h2-5H,1H3
• InChI Key： ATLCWADLCUCTLL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C=O)C=1C)=O

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• Density: 1.278±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 274.6±28.0 ºC (760 Torr),
• Flash Point: 128.8±16.8 ºC,
• Refractive Index: 1.602
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• PSA: 62.89000
• LogP: 2.23890

Additional information on 2-Methyl-3-nitrobenzaldehyde

Comprehensive Overview of 2-Methyl-3-nitrobenzaldehyde (CAS No. 23876-12-2): Properties, Applications, and Industry Insights

2-Methyl-3-nitrobenzaldehyde (CAS No. 23876-12-2) is a specialized organic compound widely recognized for its role in fine chemical synthesis and pharmaceutical intermediates. This yellow crystalline solid, with the molecular formula C₈H₇NO₃, combines the reactivity of an aldehyde group with the electron-withdrawing properties of a nitro substituent, making it a versatile building block in heterocyclic chemistry. Its unique structure has garnered attention in research on nonlinear optical materials and agrochemical formulations, aligning with current trends in sustainable chemistry and green synthesis methodologies.

Recent advancements in catalyzed cross-coupling reactions have highlighted the compound's utility in constructing complex molecular architectures. Industry reports indicate growing demand for 2-Methyl-3-nitrobenzaldehyde derivatives in developing photoactive compounds for organic electronics, particularly in OLED technology where researchers seek improved charge-transport materials. The compound's nitro-aromatic moiety also shows promise in designing biodegradable pesticides, addressing global concerns about environmental persistence of crop protection agents.

Analytical characterization of CAS 23876-12-2 typically involves HPLC purity assessment (>98%) and spectroscopic validation (FTIR, ¹H/¹³C NMR). Thermal stability studies reveal decomposition temperatures above 150°C, making it suitable for high-temperature applications. Modern synthetic protocols emphasize atom-economical nitration of precursor aldehydes using zeolite catalysts, reflecting the pharmaceutical industry's shift toward waste-minimized processes. These innovations respond to frequent search queries regarding cost-effective aromatic nitration methods and scalable aldehyde functionalization techniques.

The compound's structure-activity relationships have been extensively studied in medicinal chemistry, particularly for designing enzyme inhibitors targeting inflammatory pathways. Patent analyses show increasing incorporation of 2-Methyl-3-nitrobenzaldehyde scaffolds in kinase inhibitor development, coinciding with rising searches for small molecule drug candidates. Its electron-deficient aromatic system facilitates nucleophilic aromatic substitution reactions, a property leveraged in creating high-value fluorophores for bioimaging applications.

Supply chain data indicates that 23876-12-2 manufacturers are adopting continuous flow chemistry to enhance production efficiency, addressing common industry questions about batch vs. flow synthesis optimization. Regulatory compliance documentation emphasizes proper handling to maintain product stability, with storage recommendations including amber glass containers under inert atmosphere. These protocols align with good manufacturing practice (GMP) standards increasingly demanded by purchasers of high-purity benzaldehyde derivatives.

Emerging research explores the compound's potential in metal-organic frameworks (MOFs) construction, where its nitro-aldehyde functionality serves as a coordination site for transition metals. This application taps into the booming interest in porous materials for gas storage and separation technologies. Computational chemistry studies utilizing density functional theory (DFT) models provide insights into its electronic properties, frequently cited in scholarly discussions about molecular orbital interactions in substituted aromatics.

Market intelligence reveals that 2-Methyl-3-nitrobenzaldehyde price trends correlate with availability of meta-substituted toluene feedstocks, a common search parameter among procurement specialists. Quality specifications typically require ≤0.5% of isomeric impurities, with advanced purification techniques like preparative chromatography gaining traction. The compound's synthetic versatility continues to inspire novel applications, from corrosion inhibitors to ligand precursors for asymmetric catalysis, reflecting its enduring relevance in chemical innovation.